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Compound of Interest

Compound Name: Cesium oxalate

Cat. No.: B095611 Get Quote

An In-Depth Technical Guide to Cesium Oxalate

Introduction
Cesium oxalate (Cs₂C₂O₄) is an inorganic salt formed between cesium cations and the

oxalate anion.[1] It is a white, crystalline solid that exhibits high solubility in water.[2][3] This

compound serves as a significant reagent in various fields, including analytical chemistry,

materials science, and notably, in pharmaceutical research and drug development.[2] Its utility

in organic synthesis, particularly as a precursor for generating alkyl radicals, has positioned it

as a valuable tool for medicinal chemists. This guide provides a comprehensive overview of

cesium oxalate, detailing its chemical properties, structure, synthesis protocols, and

applications relevant to the scientific community.

Chemical Formula and Structure
The chemical formula for cesium oxalate is Cs₂C₂O₄.[1][4] It consists of two cesium ions (Cs⁺)

and one oxalate anion (C₂O₄²⁻). The oxalate anion is a dianion with a planar structure,

comprising two carbon atoms single-bonded to each other, with each carbon also double-

bonded to one oxygen atom and single-bonded to another oxygen atom that carries a negative

charge. These negatively charged oxygen atoms form ionic bonds with the two positively

charged cesium cations.
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Caption: Ionic structure of Cesium Oxalate.

Physicochemical Properties
The key quantitative properties of cesium oxalate are summarized in the table below for easy

reference.
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Property Value Reference(s)

Chemical Formula Cs₂C₂O₄ [1][4]

IUPAC Name Dicesium oxalate [1][4]

Molar Mass 353.83 g/mol [1]

Appearance White crystalline powder [3][4]

Solubility in Water 76 g / 100 mL at 25 °C [1]

CAS Number 1068-63-9 [1][4]

EC Number 213-950-8 [1]

Stability

Stable in air. Incompatible with

strong acids and oxidizing

agents.

[3][5]

Experimental Protocols
Synthesis of Cesium Oxalate
Cesium oxalate can be synthesized through several methods. Two common laboratory-scale

protocols are detailed below.

A. Synthesis from Cesium Carbonate and Oxalic Acid

This method involves the reaction of cesium carbonate with oxalic acid in an aqueous solution,

yielding cesium oxalate monohydrate.[1]
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Start

1. Dissolve Cesium Carbonate (Cs₂CO₃)
 and Oxalic Acid (H₂C₂O₄·2H₂O) in water.

2. Mix solutions.
Reaction: Cs₂CO₃ + H₂C₂O₄·2H₂O → Cs₂C₂O₄·H₂O + CO₂ + 2H₂O

3. Filter the resulting precipitate
(Cesium Oxalate Monohydrate).

4. Wash the precipitate with cold deionized water.

5. Dry the product under vacuum.

End: Pure Cesium Oxalate

Click to download full resolution via product page

Caption: Workflow for Cesium Oxalate synthesis.

Methodology:

Reactant Preparation: Prepare stoichiometric amounts of cesium carbonate (Cs₂CO₃) and

oxalic acid dihydrate (H₂C₂O₄·2H₂O).
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Dissolution: Dissolve the cesium carbonate in a minimal amount of deionized water. In a

separate vessel, dissolve the oxalic acid dihydrate in deionized water.

Reaction: Slowly add the oxalic acid solution to the cesium carbonate solution while stirring.

Effervescence will be observed due to the release of carbon dioxide (CO₂).

Precipitation: Continue stirring until the reaction is complete and a white precipitate of

cesium oxalate monohydrate (Cs₂C₂O₄·H₂O) forms.

Isolation: Collect the precipitate by vacuum filtration.

Purification: Wash the collected solid with small portions of cold deionized water to remove

any unreacted starting materials or soluble impurities.

Drying: Dry the purified cesium oxalate monohydrate in a vacuum oven at a low

temperature to remove water.

B. Synthesis from Cesium Carbonate and Carbon Monoxide

A high-temperature synthesis route involves passing carbon monoxide over cesium carbonate.

[1]

Reaction: Cs₂CO₃ + CO → Cs₂C₂O₄

Methodology:

Setup: Place cesium carbonate in a tube furnace capable of reaching 380 °C.

Reaction Conditions: Heat the cesium carbonate to 380 °C under a continuous flow of

carbon monoxide (CO) gas.

Conversion: Maintain the temperature and gas flow for a sufficient duration to ensure

complete conversion to cesium oxalate.

Cooling and Collection: Cool the reactor to room temperature under an inert atmosphere

(e.g., nitrogen or argon) before collecting the cesium oxalate product. This method is noted

to be characteristic of cesium carbonate, as other alkali carbonates do not readily undergo

this transformation.[1]
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Application in Radical Deoxychlorination
Cesium oxalates derived from alcohols serve as effective precursors for alkyl radicals under

photoredox catalysis. This has significant applications in drug development for creating

complex molecular scaffolds.[6] A general protocol for the synthesis of alkyl chlorides from

alcohols via cesium oxalates is described.[6]

Methodology:

Formation of Cesium Oxalate Precursor: The starting alcohol is first converted to its

corresponding cesium oxalate salt. These alkyl cesium oxalates are often bench-stable

and easy to handle.[7]

Reaction Setup: In a reaction vessel, combine the alkyl cesium oxalate substrate, a

photocatalyst (e.g., an iridium or ruthenium complex), and a chlorine source.

Photocatalysis: Irradiate the reaction mixture with visible light (e.g., a blue LED). The

photocatalyst, upon excitation, engages in a single-electron transfer (SET) with the oxalate,

leading to its decarboxylation and the formation of an alkyl radical.

Chlorination: The generated alkyl radical reacts with the chlorine source to form the desired

alkyl chloride product.

Workup and Purification: After the reaction is complete, the product is isolated and purified

using standard techniques such as column chromatography. This method is particularly

useful for synthesizing hindered secondary and tertiary alkyl chlorides, which can be

challenging to prepare using traditional nucleophilic substitution reactions.[6]

Applications in Research and Drug Development
Cesium oxalate is a versatile compound with growing importance in the pharmaceutical and

materials science sectors.

Drug Formulation and Delivery: Cesium oxalate is explored for its potential in drug

formulation to enhance the solubility and bioavailability of active pharmaceutical ingredients

(APIs).[2] Its ability to form stable complexes can be leveraged for creating controlled-

release drug delivery systems.[2]
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Organic Synthesis: As detailed in the experimental protocol, cesium oxalates are excellent

precursors for generating alkyl radicals.[7][8] This reactivity is exploited in carbon-carbon and

carbon-heteroatom bond-forming reactions, enabling the synthesis of complex molecules

and the creation of quaternary carbon centers, which are common motifs in drug candidates.

[7]

Materials Science: The compound is used in the synthesis of advanced cesium-based

materials for electronics and sensors.[2] It is also utilized in the production of scintillation

materials for radiation detection in medical imaging and nuclear safety applications.[2]

Analytical Chemistry: It serves as a reagent for the quantitative analysis of cesium.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b095611?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095611?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

